Cas no 2680707-54-2 (benzyl N-3-(2-bromo-3-fluorophenyl)propylcarbamate)

• Product Name: benzyl N-3-(2-bromo-3-fluorophenyl)propylcarbamate
• CAS No: 2680707-54-2
• MF: C₁₇H₁₇BrFNO₂
• MW: 366.224787473679
• CID: 5622311
• PubChem ID: 165938779
• Update Time: 2025-10-30

benzyl N-3-(2-bromo-3-fluorophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(2-bromo-3-fluorophenyl)propyl]carbamate
• 2680707-54-2
• EN300-28300499
• benzyl N-3-(2-bromo-3-fluorophenyl)propylcarbamate

• Inchi： 1S/C17H17BrFNO2/c18-16-14(8-4-10-15(16)19)9-5-11-20-17(21)22-12-13-6-2-1-3-7-13/h1-4,6-8,10H,5,9,11-12H2,(H,20,21)
• InChI Key： LIMLMKRRHYWVPH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCCNC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 365.04267g/mol
• Monoisotopic Mass: 365.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-3-(2-bromo-3-fluorophenyl)propylcarbamate

Comprehensive Overview of Benzyl N-3-(2-bromo-3-fluorophenyl)propylcarbamate (CAS No. 2680707-54-2)

Benzyl N-3-(2-bromo-3-fluorophenyl)propylcarbamate (CAS No. 2680707-54-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluorophenyl moiety and carbamate functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining halogenated aromatic rings with a propylcarbamate chain, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for halogenated aromatic compounds like Benzyl N-3-(2-bromo-3-fluorophenyl)propylcarbamate has surged due to their role in developing targeted therapies and precision agriculture solutions. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and antimicrobial agents, aligning with the growing focus on personalized medicine and sustainable crop protection. The compound's CAS No. 2680707-54-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies.

The synthesis of Benzyl N-3-(2-bromo-3-fluorophenyl)propylcarbamate involves multi-step organic reactions, including halogenation, alkylation, and carbamate formation. Its 2-bromo-3-fluorophenyl group enhances electrophilic reactivity, facilitating further derivatization—a key reason why it's favored in high-throughput screening libraries. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to verify its purity, a critical factor given its applications in GMP-compliant pharmaceutical manufacturing.

From an industrial perspective, CAS 2680707-54-2 is often discussed in contexts like green chemistry and atom economy, as manufacturers seek eco-friendly routes to synthesize such intermediates. Questions like "How to optimize the yield of Benzyl N-3-(2-bromo-3-fluorophenyl)propylcarbamate?" or "What are alternative solvents for its purification?" frequently appear in research forums, highlighting practical challenges. The compound's stability under various pH conditions also makes it a subject of formulation science studies.

Beyond pharmaceuticals, Benzyl N-3-(2-bromo-3-fluorophenyl)propylcarbamate finds niche applications in advanced material engineering. Its aromatic-electronic properties are explored for designing organic semiconductors and photoactive coatings, resonating with the global push toward renewable energy technologies. This dual applicability in life sciences and materials research positions it as a cross-disciplinary compound of interest.

Regulatory and safety profiles of CAS 2680707-54-2 adhere to standard laboratory chemical guidelines, with emphasis on proper handling protocols and waste disposal. While not classified as hazardous under normal conditions, its bromine and fluorine substituents necessitate careful storage—a topic addressed in SDS documentation available through chemical suppliers. Researchers often query "Is Benzyl N-3-(2-bromo-3-fluorophenyl)propylcarbamate light-sensitive?" or "What are its solubility parameters?", underscoring the need for detailed technical data.

In summary, Benzyl N-3-(2-bromo-3-fluorophenyl)propylcarbamate (CAS No. 2680707-54-2) exemplifies the convergence of medicinal chemistry and functional materials innovation. Its structural features and reactivity profile continue to inspire solutions for contemporary challenges in healthcare and clean technology, making it a compound worthy of ongoing scientific exploration.